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Introduction: This technical guide provides an in-depth exploration of phenoxyethanol
derivatives, a class of compounds with significant applications across the pharmaceutical,
cosmetic, and industrial sectors. While the initial focus of this guide was the specific molecule
1-(2-Methoxyphenyl)-2-phenoxyethanol, a comprehensive search of scientific databases and
chemical registries did not yield a dedicated CAS number or substantial technical data for this
particular structure. This suggests that it may be a novel or less-characterized compound.

Therefore, to provide valuable and actionable insights for researchers, scientists, and drug
development professionals, this guide will focus on the well-characterized and widely used
parent compound, 2-Phenoxyethanol (CAS RN: 122-99-6). The principles, methodologies, and
applications discussed herein for 2-phenoxyethanol can serve as a strong foundational
framework for understanding and investigating more complex derivatives like the target
molecule.

Part 1: Core Chemical Identifiers and Properties of
2-Phenoxyethanol
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A precise understanding of a compound's identity and physicochemical properties is paramount

for any scientific endeavor. The following tables summarize the key identifiers and properties

for 2-Phenoxyethanol, a colorless, oily liquid with a faint rose-like scent.[1][2][3]

Identifier Value Source

CAS Number 122-99-6 [2][41[5][6]

EC Number 204-589-7 [7]

IUPAC Name 2-phenoxyethan-1-ol [1]
Ethylene glycol monophenyl

Synonyms ether, Phenyl cellosolve, [1112]14116118]
Phenoxytol

Molecular Formula C8H1002 [11[2][8]

Molecular Weight 138.166 g/mol [1]14]

InChi Key QCDWFXQBSFUVSP- 1]
UHFFFAOYSA-N

Property Value Source

Appearance Colorless oily liquid [1]

Odor Faint aromatic/rose-like [1112]

Melting Point 11-14 °C [2]

Boiling Point 244-246 °C [2]

Flash Point 121-127 °C [2]8]

Density 1.102 g/cm3 [1]

Solubility in water

26 g/kg (Slightly soluble)

[1]9]

Solubility in other solvents

Freely soluble in alcohol, ether,
and sodium hydroxide

solutions.

[2][9]
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Part 2: Synthesis and Mechanism of Action
Synthesis of 2-Phenoxyethanol

The industrial production of 2-phenoxyethanol is primarily achieved through the
hydroxyethylation of phenol.[1] This process, a variation of the Williamson ether synthesis,
involves the reaction of phenol with ethylene oxide in an alkaline medium.[2][10]

A common laboratory-scale synthesis involves the reaction of sodium phenolate with 2-
chloroethanol.[10]

Experimental Protocol: Synthesis of 2-Phenoxyethanol via Ethylene Carbonate

This protocol describes a laboratory-scale synthesis of 2-phenoxyethanol using ethylene
carbonate and phenol, which offers a high conversion rate.[11]

Materials:

e Phenol (94.1 g, 1.0 mole)

o Ethylene carbonate (89.9 g, 1.02 mole)

o Potassium fluoride (1 g, 0.5% of total reactant weight)
e 500 ml round-bottomed flask

» Condenser

e Gas bubbler

o Magnetic stirrer

e Heating oil bath

Procedure:

o Combine phenol, ethylene carbonate, and potassium fluoride in the round-bottomed flask.

o Equip the flask with a condenser and a gas bubbler.
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Provide agitation using a magnetic stirrer.

Heat the reaction mixture to 160 °C (x2 °C) using an oil bath.

Maintain the temperature and stirring for 2.5 hours.

After the reaction is complete, remove the flask from the oil bath and allow it to cool.

Purify the product by distillation to obtain 2-phenoxyethanol.

Mechanism of Antimicrobial Action

2-Phenoxyethanol's primary utility in many applications stems from its germicidal and
germistatic properties.[1] It is effective against a broad spectrum of gram-negative and gram-
positive bacteria, as well as the yeast Candida albicans.[1] While the precise mechanism is not
fully elucidated, it is understood to disrupt the bacterial cell membrane, leading to increased
permeability and leakage of intracellular components.
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Caption: A standard workflow for the safe handling of 2-phenoxyethanol.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b7859880/docs?utm_src=pdf-body-img#navigating-the-landscape-of-phenoxyethanol-derivatives-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7859880?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Conclusion

2-Phenoxyethanol is a versatile and economically significant compound with a long history of
safe and effective use, particularly as a preservative. While the specific derivative 1-(2-
Methoxyphenyl)-2-phenoxyethanol remains an area for potential future research, a thorough
understanding of the properties, synthesis, and applications of 2-phenoxyethanol provides a
critical foundation for any such investigation. The data and protocols presented in this guide are
intended to support researchers and developers in their work with this important class of
chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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